Cas no 1806379-83-8 (3-(1-Bromo-2-oxopropyl)-4-cyanomandelic acid)

• Product Name: 3-(1-Bromo-2-oxopropyl)-4-cyanomandelic acid
• CAS No: 1806379-83-8
• MF: C₁₂H₁₀BrNO₄
• MW: 312.116102695465
• CID: 4941566
• Update Time: 2025-08-03

3-(1-Bromo-2-oxopropyl)-4-cyanomandelic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-Bromo-2-oxopropyl)-4-cyanomandelic acid

• Inchi： 1S/C12H10BrNO4/c1-6(15)10(13)9-4-7(11(16)12(17)18)2-3-8(9)5-14/h2-4,10-11,16H,1H3,(H,17,18)
• InChI Key： CTJYZJXNFKCYII-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C(C#N)=CC=C(C(C(=O)O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 389
• XLogP3: 1.1
• Topological Polar Surface Area: 98.4

Additional information on 3-(1-Bromo-2-oxopropyl)-4-cyanomandelic acid

Recent Advances in the Study of 3-(1-Bromo-2-oxopropyl)-4-cyanomandelic acid (CAS: 1806379-83-8)

In recent years, the compound 3-(1-Bromo-2-oxopropyl)-4-cyanomandelic acid (CAS: 1806379-83-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique bromo-oxopropyl and cyanomandelic acid functional groups, has shown promising potential in various therapeutic applications, particularly in the development of enzyme inhibitors and targeted drug delivery systems. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-(1-Bromo-2-oxopropyl)-4-cyanomandelic acid has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as asymmetric catalysis and microwave-assisted synthesis to achieve higher efficiency and selectivity. These methodological advancements have not only facilitated the large-scale production of the compound but also enabled the exploration of its derivatives for enhanced biological activity. The compound's structural features, particularly the presence of the bromo-oxopropyl group, have been identified as critical for its interaction with specific biological targets.

Recent in vitro and in vivo studies have demonstrated the compound's efficacy as a potent inhibitor of key enzymes involved in inflammatory and metabolic pathways. For instance, 3-(1-Bromo-2-oxopropyl)-4-cyanomandelic acid has shown strong inhibitory activity against certain kinases and proteases, making it a potential candidate for the treatment of diseases such as cancer and autoimmune disorders. Additionally, its ability to modulate cellular redox balance has been explored in the context of neurodegenerative diseases, where oxidative stress plays a pivotal role.

One of the most exciting developments in the research of this compound is its application in targeted drug delivery systems. By leveraging its unique chemical properties, researchers have successfully conjugated 3-(1-Bromo-2-oxopropyl)-4-cyanomandelic acid with nanoparticles and liposomes to enhance the specificity and bioavailability of therapeutic agents. These innovations hold great promise for reducing off-target effects and improving treatment outcomes in complex diseases.

Despite these advancements, challenges remain in the clinical translation of 3-(1-Bromo-2-oxopropyl)-4-cyanomandelic acid. Issues such as pharmacokinetics, toxicity profiles, and long-term stability need to be addressed through further preclinical and clinical studies. However, the compound's versatile chemical structure and demonstrated biological activity provide a solid foundation for future research and development efforts.

In conclusion, 3-(1-Bromo-2-oxopropyl)-4-cyanomandelic acid (CAS: 1806379-83-8) represents a promising scaffold in the field of chemical biology and pharmaceutical research. Its unique structural features and broad biological activity make it a valuable candidate for further investigation. Continued research into its synthesis, mechanism of action, and therapeutic applications will undoubtedly contribute to the advancement of novel treatments for a range of diseases.